Cas no 28369-22-4 (2,6-Dodecadienoic acid,methyl ester, (E,Z)- (8CI,9CI))

• Product Name: 2,6-Dodecadienoic acid,methyl ester, (E,Z)- (8CI,9CI)
• CAS No: 28369-22-4
• MF: C₁₃H₂₂O₂
• MW: 210.312584400177
• CID: 285616
• PubChem ID: 6438202
• Update Time: 2025-04-19

2,6-Dodecadienoic acid,methyl ester, (E,Z)- (8CI,9CI) Chemical and Physical Properties

Names and Identifiers

• 2,6-Dodecadienoic acid,methyl ester, (E,Z)- (8CI,9CI)
• Methyl (2E,6Z)-dodeca-2,6-dienoate
• methyl dodeca-2,6-dienoate
• LMFA07010930
• EINECS 248-993-1
• Methyl (2E,6Z)-dodecadienoate
• 2,6-Dodecadienoic acid, methyl ester, (E,Z)-
• Methyl 2-trans-6-cis-dodecadienoate
• CHEBI:174064
• NS00047750
• 28369-22-4
• CYB6U9SVN4
• DTXSID801258741

• Inchi： 1S/C13H22O2/c1-3-4-5-6-7-8-9-10-11-12-13(14)15-2/h7-8,11-12H,3-6,9-10H2,1-2H3/b8-7-,12-11+
• InChI Key： IYSZVOVZPVKXIJ-OFALOCIGSA-N
• SMILES： O(C)C(/C=C/CC/C=C\CCCCC)=O

Computed Properties

• Exact Mass: 210.16206
• Monoisotopic Mass: 210.161979940g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 9
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters